Cas no 72040-49-4 (Benzamide,4-(acetylamino)-N-[2-(ethylamino)ethyl]-)

Benzamide,4-(acetylamino)-N-[2-(ethylamino)ethyl]- structure
72040-49-4 structure
Product Name:Benzamide,4-(acetylamino)-N-[2-(ethylamino)ethyl]-
CAS No:72040-49-4
MF:C13H19N3O2
MW:249.308862924576
CID:563406
PubChem ID:155689
Update Time:2025-04-19

Benzamide,4-(acetylamino)-N-[2-(ethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-(acetylamino)-N-[2-(ethylamino)ethyl]-
    • 4-acetamido-N-[2-(ethylamino)ethyl]benzamide
    • desethyl-N-acetylprocainamide
    • Benzamide, 4-(acetylamino)-N-(2-(ethylamino)ethyl)-
    • Deethyl-N-acetylprocainamide
    • SCHEMBL8101162
    • DTXSID30222354
    • Deethylacecainide
    • desethyl-N-acetyl procainamide
    • JNDZQWRVBINENC-UHFFFAOYSA-N
    • 72040-49-4
    • Denapa
    • Inchi: 1S/C13H19N3O2/c1-3-14-8-9-15-13(18)11-4-6-12(7-5-11)16-10(2)17/h4-7,14H,3,8-9H2,1-2H3,(H,15,18)(H,16,17)
    • InChI Key: JNDZQWRVBINENC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)NC(C)=O)NCCNCC

Computed Properties

  • Exact Mass: 249.14787
  • Monoisotopic Mass: 249.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: 0.3
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 70.23
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